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Compound of Interest

Compound Name: Dicyclohexylmethane

Cat. No.: B1201802

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of dicyclohexylmethane (CAS No. 3178-23-2). The information presented herein is
intended to support research, development, and formulation activities by providing key data
and standardized experimental methodologies.

Core Physicochemical Data

The fundamental physicochemical properties of dicyclohexylmethane are summarized in the
tables below for easy reference and comparison.

Table 1: General and Physical Properties of
Dicyclohexylmethane
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Property Value Reference
Molecular Formula Ci3Hz4 [1112]
Molecular Weight 180.33 g/mol [11[2][3]
Appearance Colorless liquid [2]

Melting Point -18.64 °C [2]

Boiling Point 252.7 °C at 760 mmHg [2][4]
Density 0.873 g/cm?3 [2]

Table 2: Solubility and Partitioning of
Dicyclohexylmethane

Property Value Reference

- Data not readily available;
Water Solubility [4]
expected to be low

LogP (Octanol-Water Partition
o 4.53710 [2]
Coefficient)

Table 3: Flammability and Safety Data for
Dicyclohexylmethane

Property Value Reference

Flash Point 94.4 °C [2][4]

Experimental Protocols

The following sections detail standardized methodologies for the experimental determination of
the key physicochemical properties of dicyclohexylmethane.

Melting Point Determination (Capillary Method)
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The melting point of dicyclohexylmethane, a low-melting solid, can be determined using the
capillary method with a suitable cooling stage.[5][6][7][8]

Apparatus:

Melting point apparatus with cooling capability

Sealed capillary tubes

Thermometer calibrated to at least +0.5 °C

Dry ice or a suitable cryogen for cooling

Procedure:

A small amount of liquid dicyclohexylmethane is introduced into a capillary tube, which is
then sealed.

e The capillary tube is placed in the heating block of the melting point apparatus.
o The sample is frozen by cooling the block with a cryogen like dry ice.

e Once the sample is completely solid, the apparatus is set to heat at a slow, controlled rate
(e.g., 1-2 °C per minute).

e The temperature at which the first droplet of liquid appears is recorded as the initial melting
point.

e The temperature at which the last solid crystal melts is recorded as the final melting point.

e The melting point is reported as a range between these two temperatures.

Boiling Point Determination (Distillation Method)

The boiling point of dicyclohexylmethane can be accurately determined via distillation.[9][10]
[11][12]

Apparatus:
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¢ Distillation flask

e Condenser

e Receiving flask

o Calibrated thermometer

e Heating mantle

Boiling chips

Procedure:

A measured volume of dicyclohexylmethane is placed in the distillation flask along with a
few boiling chips to ensure smooth boiling.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
vapor.

e The liquid is heated gently.

» As the liquid boils, the vapor rises, and the temperature on the thermometer will increase
and then stabilize.

o The constant temperature observed during the collection of the distillate is recorded as the
boiling point.

Density Determination (Oscillating U-Tube Method -
ASTM D4052)

The density of liquid dicyclohexylmethane can be precisely measured using a digital density
meter based on the oscillating U-tube principle, as outlined in ASTM D4052.[13][14][15][16][17]

Apparatus:

¢ Digital density meter with an oscillating U-tube

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1201802?utm_src=pdf-body
https://www.benchchem.com/product/b1201802?utm_src=pdf-body
https://eralytics.com/standards/astm-d4052/
https://blog.ansi.org/ansi/astm-d4052-22-test-density-api-gravity-petroleum/
https://store.astm.org/d4052-96.html
https://ayalytical.com/methods/astm-d4052/
https://wiki.anton-paar.com/es-ar/density-and-density-measurement/astm-d4052/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Thermostatically controlled sample chamber

e Syringe or automated sampler for sample injection

Procedure:

The density meter is calibrated using two standards of known density, typically dry air and
distilled water.

o The sample chamber is thermostatically controlled to the desired temperature.

o A small, bubble-free aliquot of dicyclohexylmethane is introduced into the oscillating U-
tube.

e The instrument measures the change in the oscillation frequency of the tube caused by the
mass of the sample.

e The density is calculated from this frequency change using the calibration data and
displayed by the instrument.

Water Solubility Determination (Flask Method - OECD
105)

The water solubility of dicyclohexylmethane can be determined using the flask method, a
procedure suitable for substances with low solubility, as described in OECD Guideline 105.[18]
[19][20][21][22]

Apparatus:

Flask with a stirrer

Constant temperature bath

Centrifuge or filtration apparatus

Analytical instrument for concentration measurement (e.g., Gas Chromatography)

Procedure:
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» An excess amount of dicyclohexylmethane is added to a flask containing purified water.

e The flask is sealed and agitated in a constant temperature bath for a sufficient period to
reach equilibrium (typically 24-48 hours).

o After equilibration, the mixture is centrifuged or filtered to separate the aqueous phase from
the undissolved dicyclohexylmethane.

e The concentration of dicyclohexylmethane in the clear aqueous phase is then determined
using a suitable analytical method, such as gas chromatography.

e The determined concentration represents the water solubility of the compound at the
experimental temperature.

Visualizations
Experimental Workflow for Physicochemical Property
Determination

The following diagram illustrates the logical workflow for the comprehensive determination of
the physicochemical properties of dicyclohexylmethane.
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Physicochemical Property Determination Workflow for Dicyclohexylmethane
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Caption: Workflow for determining physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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